5-bromo-3-(pyridin-3-yl)-1H-pyrrolo[2,3-b]pyridine

• Molecular Formula: C12H8BrN3
• Molecular Weight: 274.12 g/mol
• IUPAC Name: 5-bromo-3-pyridin-3-yl-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C12H8BrN3/c13-9-4-10-11(7-16-12(10)15-6-9)8-2-1-3-14-5-8/h1-7H,(H,15,16)
• InChI Key: KOCWSFOVUAXFKQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CNC3=C2C=C(C=N3)Br

Description

5-bromo-3-(pyridin-3-yl)-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C12H8BrN3 and its molecular weight is 274.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-3-(pyridin-3-yl)-1-tosyl-1H-pyrrolo[2,3-b]pyridine (662 mg, 1.55 mmol) in acetone (30 mL) and methanol (20 mL) was added 2N NaOH (1.8 mL). The reaction was heated in a 65° C. oil bath for 1 h and then evaporated to near dryness. The crude reaction product was partitioned between EtOAc and 1N NaOH and extracted. The organic layer was washed with brine, dried over Na2SO4 and concentrated to give product that was used for the next step without any further purification. LCMS-ESI+: calc'd for C12H8BrN3: 274.0 (M+H+); found: 274.1 (M+H+).